2,3,7,8-Tetrafluorothianthrene
Overview
Description
2,3,7,8-Tetrafluorothianthrene is a chemical compound with the CAS Number: 1225203-47-3 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of 2,3,7,8-Tetrafluorothianthrene involves C-H functionalization by thianthrenation . This process was developed by the Ritter Lab and proceeds with >99% selectivity .Molecular Structure Analysis
The molecular weight of 2,3,7,8-Tetrafluorothianthrene is 288.29 . It contains 12 carbon atoms, 4 hydrogen atoms, 4 fluorine atoms, and 2 sulfur atoms .Chemical Reactions Analysis
2,3,7,8-Tetrafluorothianthrene is used in late-stage C-H functionalization . The process of thianthrenation with this compound results in functionalized arenes that can be used in diverse transformations .Physical And Chemical Properties Analysis
2,3,7,8-Tetrafluorothianthrene is a powder at room temperature . It has a molecular weight of 288.29 .Scientific Research Applications
- In this process, TFT-SO selectively activates C-H bonds in arenes, leading to functionalized products. These functionalized arenes serve as synthetic linchpins for further transformations .
- Researchers use TFT-SO as a strategic building block to create complex molecules with specific substitution patterns .
- This selectivity allows chemists to target specific regions within complex molecules for functionalization .
- TFTOT is obtained by oxidizing TFT with formic acid and CrO3. It forms white flake crystals and has applications in materials science and organic electronics .
Late-Stage C-H Functionalization
Synthetic Linchpins for Diverse Transformations
Electron-Rich Arenes
Patent Applications
Monomer Synthesis
Mechanism of Action
Target of Action
The primary target of 2,3,7,8-Tetrafluorothianthrene is the carbon-hydrogen (C-H) bond in aromatic compounds . The role of this target is crucial in the process of late-stage C-H functionalization .
Mode of Action
2,3,7,8-Tetrafluorothianthrene interacts with its target through a process known as thianthrenation . This process involves the replacement of a hydrogen atom in the C-H bond with a thianthrene group . The result of this interaction is a functionalized arene .
Biochemical Pathways
The biochemical pathway affected by 2,3,7,8-Tetrafluorothianthrene is the C-H functionalization pathway . The downstream effects of this pathway include the creation of functionalized arenes, which can serve as synthetic linchpins for further participation in diverse transformations .
Result of Action
The molecular and cellular effects of 2,3,7,8-Tetrafluorothianthrene’s action include the selective functionalization of arenes . This functionalization proceeds with over 99% selectivity , leading to the creation of functionalized arenes that can participate in diverse transformations .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,3,7,8-tetrafluorothianthrene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H4F4S2/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQZXWPYBTPTQFT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC2=C1SC3=C(S2)C=C(C(=C3)F)F)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H4F4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,7,8-Tetrafluorothianthrene | |
CAS RN |
1225203-47-3 |
Source
|
| Record name | 2,3,7,8-tetrafluorothianthrene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(4-chlorophenyl)sulfonyl]-N-(2-methoxyphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine](/img/structure/B2538849.png)
![(Z)-5-chloro-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide](/img/structure/B2538851.png)
![N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide](/img/structure/B2538854.png)
![1-[4-(Oxolan-2-ylmethyl)piperazin-1-yl]prop-2-en-1-one](/img/structure/B2538857.png)
![7-(4-ethoxyphenyl)-5-methyl-N-(o-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2538858.png)
![N-cyclopentyl-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide](/img/structure/B2538862.png)
![9-(3-chlorophenyl)-1,7-dimethyl-3-(2-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B2538868.png)
